N-methyl-1H-1,3-benzodiazol-5-amine
Description
“N-methyl-1H-1,3-benzodiazol-5-amine” is a chemical compound with the CAS Number: 10394-38-4 . It has a molecular weight of 147.18 . The IUPAC name for this compound is 1-methyl-1H-benzimidazol-5-amine .
Synthesis Analysis
The synthesis of imidazole compounds, which includes “N-methyl-1H-1,3-benzodiazol-5-amine”, has been widely studied due to their broad range of chemical and biological properties . Imidazole was first synthesized from glyoxal and ammonia . It is a core component of some natural products such as histidine, purine, histamine, and DNA-based structures .Molecular Structure Analysis
The molecular structure of “N-methyl-1H-1,3-benzodiazol-5-amine” is represented by the InChI code: 1S/C8H9N3/c1-11-5-10-7-4-6(9)2-3-8(7)11/h2-5H,9H2,1H3 . This compound has a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .Chemical Reactions Analysis
Imidazole compounds, including “N-methyl-1H-1,3-benzodiazol-5-amine”, are known for their broad range of chemical reactions . They are amphoteric in nature, showing both acidic and basic properties . They are highly soluble in water and other polar solvents .Physical And Chemical Properties Analysis
“N-methyl-1H-1,3-benzodiazol-5-amine” is a powder that is stored at room temperature . It has a melting point of 156-158 degrees . The compound is highly soluble in water and other polar solvents .Safety and Hazards
Future Directions
The future directions for “N-methyl-1H-1,3-benzodiazol-5-amine” and similar imidazole compounds involve the development of new drugs to overcome the increasing public health problems due to antimicrobial resistance . These compounds have high chemotherapeutic values and act as a remedy for the development of novel drugs .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-1H-1,3-benzodiazol-5-amine involves the reaction of 2-aminobenzonitrile with formaldehyde and methylamine in the presence of a reducing agent.", "Starting Materials": [ "2-aminobenzonitrile", "formaldehyde", "methylamine", "reducing agent" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzonitrile in a solvent such as ethanol or methanol.", "Step 2: Add formaldehyde and methylamine to the reaction mixture.", "Step 3: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for several hours.", "Step 5: Allow the reaction mixture to cool and then filter off any solids.", "Step 6: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1224685-22-6 |
Product Name |
N-methyl-1H-1,3-benzodiazol-5-amine |
Molecular Formula |
C8H9N3 |
Molecular Weight |
147.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
